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Cat. No.: B071911

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-phenylnicotinate, a pyridine derivative with the chemical formula C13H11NOz, is a
compound of interest in medicinal chemistry and drug development. Its structural motif,
featuring a phenyl group attached to the pyridine ring, is found in various biologically active
molecules. This technical guide provides a comprehensive overview of the known
physicochemical properties of Methyl 2-phenylnicotinate, outlines standard experimental
protocols for their determination, and presents a plausible synthetic route. Due to the limited
availability of direct experimental data for this specific compound, this guide also incorporates
predicted values and information from structurally related analogs to provide a broader
understanding of its chemical nature.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental for its
application in research and drug development, influencing aspects such as solubility,
absorption, distribution, metabolism, and excretion (ADME). The key physicochemical
parameters for Methyl 2-phenylnicotinate are summarized below.

General Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b071911?utm_src=pdf-interest
https://www.benchchem.com/product/b071911?utm_src=pdf-body
https://www.benchchem.com/product/b071911?utm_src=pdf-body
https://www.benchchem.com/product/b071911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Chemical Formula C13H11NO2 [1]
Molecular Weight 213.23 g/mol [1]
IUPAC Name (r:naer::)h;: yZI;J:(ZIenylpyridine-3- o
CAS Number 188797-88-8 [1]
Physical State Colorless liquid (predicted) [2]
Odor Slightly sweet (predicted) [2]

Quantitative Physicochemical Data

Direct experimental data for several key physicochemical properties of Methyl 2-
phenylnicotinate are not readily available in the public domain. The following table includes
available calculated values and provides context with experimental data from structurally
similar compounds.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemscene.com/product/188797-88-8.html
https://www.chemscene.com/product/188797-88-8.html
https://www.chemscene.com/product/188797-88-8.html
https://www.chemscene.com/product/188797-88-8.html
https://www.smolecule.com/products/s784505
https://www.smolecule.com/products/s784505
https://www.benchchem.com/product/b071911?utm_src=pdf-body
https://www.benchchem.com/product/b071911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Value (Methyl 2-
Property L Notes
phenylnicotinate)

The related compound, 2-

Melting Point Data not available phenylnicotinic acid, is a solid.

[3]

The analogous compound,

Methyl 2-methylnicotinate, has

Boiling Point Data not available - )
a boiling point of 102-104 °C at
10 mmHg.[4]
Predicted to be soluble in most
Solubility Data not available organic solvents and insoluble
in water.[2]
logP (octanol/water) 2.5352 (calculated) [1]
The pKa of related pyridine
pKa Data not available derivatives can be determined

experimentally.[5][6]

Topological Polar Surface Area

39.19 A2 (calculated) [1]
(TPSA)

Potential Biological and Pharmacological Activity

While direct biological studies on Methyl 2-phenylnicotinate are limited, the broader class of
nicotinic acid and its derivatives, particularly those with aryl substitutions, has been the subject
of significant research. These studies suggest a range of potential pharmacological activities.

e Analgesic and Anti-inflammatory Properties: Derivatives of 2-substituted phenylnicotinic acid
have shown notable analgesic and anti-inflammatory activities.

o Antihistamine and Antiviral Potential: Methyl 2-phenylnicotinate derivatives are being
explored as intermediates for second-generation antihistamines with low central nervous
system penetration. Additionally, the 2-phenylnicotinate framework is being investigated for
the development of multitarget antiviral compounds.
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e Enzyme Inhibition: Nicotinamide N-methyltransferase (NNMT), an enzyme implicated in
metabolic disorders, is a potential target for inhibitors derived from nicotinamide-like

structures.

It is important to note that these are potential areas of investigation, and the specific biological
activity of Methyl 2-phenylnicotinate would require dedicated experimental evaluation.

Synthesis and Experimental Workflows

The synthesis of Methyl 2-phenylnicotinate can be achieved through various organic
chemistry methodologies. A highly plausible and widely used method for the formation of the
biaryl bond in this compound is the Suzuki-Miyaura cross-coupling reaction.

Proposed Synthetic Route: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an
organoboron compound and an organohalide. For the synthesis of Methyl 2-phenylnicotinate,
this would involve the reaction of a methyl 2-halonicotinate (e.g., methyl 2-chloronicotinate) with
phenylboronic acid.
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Reactants Reaction Conditions
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Methyl 2-chloronicotinate Phenylboronic Acid (e.g., Pd(PPhs)a) 3 (e.g., K2CO3) (e.g., Toluene/Water)
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Sample Preparation:
Pack a small amount of the solid
into a capillary tube.

Place the capillary tube
in a melting point apparatus.

Heat the sample slowly
(1-2 °C/min).

Observe and record the temperature range
from the first liquid formation
to complete melting.
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Place a small amount of the liquid
into a small test tube.

Invert a sealed capillary tube
into the liquid.

Heat the apparatus slowly
and uniformly.

Record the temperature when a rapid and
continuous stream of bubbles emerges.
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Add a small, known amount of the
compound to a known volume of solvent.

Agitate the mixture at a
constant temperature.

Observe for complete dissolution.

terate

If dissolved, add more solute.
If not, add more solvent.

Determine the concentration at saturation.
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Prepare a solution of the
compound of known concentration.

Titrate the solution with a
standardized acid or base.

Monitor the pH of the solution
throughout the titration.

Plot the pH versus the volume
of titrant added.

y

Determine the pH at the
half-equivalence point, which is the pKa.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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